2-(4-chlorophenyl)-4-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-5-methyl-2,4-dihydro-3H-pyrazol-3-one
2-(4-chlorophenyl)-4-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-5-methyl-2,4-dihydro-3H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0997137
InChI:
InChI=1S/C25H20ClFN2O3/c1-16-22(25(30)29(28-16)21-10-6-19(26)7-11-21)13-18-5-12-23(24(14-18)31-2)32-15-17-3-8-20(27)9-4-17/h3-14H,15H2,1-2H3/b22-13+
SMILES:
CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)F)OC)C4=CC=C(C=C4)Cl
Molecular Formula:
C25H20ClFN2O3
Molecular Weight:
450.9 g/mol
2-(4-chlorophenyl)-4-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-5-methyl-2,4-dihydro-3H-pyrazol-3-one
CAS No.:
Cat. No.: VC0997137
Molecular Formula: C25H20ClFN2O3
Molecular Weight: 450.9 g/mol
* For research use only. Not for human or veterinary use.
![2-(4-chlorophenyl)-4-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-5-methyl-2,4-dihydro-3H-pyrazol-3-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C25H20ClFN2O3 |
|---|---|
| Molecular Weight | 450.9 g/mol |
| IUPAC Name | (4E)-2-(4-chlorophenyl)-4-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methylidene]-5-methylpyrazol-3-one |
| Standard InChI | InChI=1S/C25H20ClFN2O3/c1-16-22(25(30)29(28-16)21-10-6-19(26)7-11-21)13-18-5-12-23(24(14-18)31-2)32-15-17-3-8-20(27)9-4-17/h3-14H,15H2,1-2H3/b22-13+ |
| Standard InChI Key | VTLQXFLHFNGCDC-LPYMAVHISA-N |
| Isomeric SMILES | CC\1=NN(C(=O)/C1=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)F)OC)C4=CC=C(C=C4)Cl |
| SMILES | CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)F)OC)C4=CC=C(C=C4)Cl |
| Canonical SMILES | CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)F)OC)C4=CC=C(C=C4)Cl |
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